4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide

• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 4-chloro-N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C18H19ClN2O3/c1-11(2)17(22)21-15-9-8-14(10-16(15)24-3)20-18(23)12-4-6-13(19)7-5-12/h4-11H,1-3H3,(H,20,23)(H,21,22)
• InChI Key: SKCICDWRZLNWSJ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)Cl)OC

Description

4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide, also known as GW 501516, is a synthetic drug that is classified as a selective androgen receptor modulator (SARM). It was originally developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases, but it has since gained popularity among athletes and bodybuilders as a performance-enhancing drug.

Mechanism of Action

4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide 501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. This receptor plays a key role in regulating lipid metabolism and energy homeostasis. Activation of PPARδ by 4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide 501516 leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, resulting in improved energy metabolism.
Biochemical and Physiological Effects:
4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide 501516 has been shown to have a number of biochemical and physiological effects. It has been shown to increase endurance and reduce fatigue in animal models, as well as improve insulin sensitivity and reduce inflammation. It has also been shown to improve lipid metabolism and reduce the risk of atherosclerosis.

Advantages and Limitations for Lab Experiments

4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide 501516 has several advantages for lab experiments, including its ability to improve energy metabolism and reduce inflammation. However, it also has limitations, such as potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several potential future directions for research on 4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide 501516. These include further investigation of its therapeutic potential for metabolic and cardiovascular diseases, as well as its potential use in improving athletic performance. Additionally, further research is needed to better understand the long-term effects and potential risks associated with its use.

Synthesis Methods

The synthesis of 4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide 501516 involves the reaction of 4-chloro-3-nitrobenzoic acid with isobutyryl chloride to form 4-chloro-3-isobutyrylamino benzoic acid. This intermediate is then reacted with 3-methoxyaniline to form the final product, 4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide.

Scientific Research Applications

4-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide 501516 has been extensively studied for its potential therapeutic applications. It has been shown to improve lipid metabolism and reduce inflammation, making it a potential treatment for metabolic disorders such as obesity and diabetes. It has also been investigated for its potential use in preventing and treating cardiovascular diseases, such as atherosclerosis and heart failure.